Cas no 120278-22-0 (9(1H)-Phenanthrenone,2,3,4,4a-tetrahydro-5,6-dihydroxy-1,1,4a-trimethyl-7-(1-methylethyl)-, (4aS)-)

• Product Name: 9(1H)-Phenanthrenone,2,3,4,4a-tetrahydro-5,6-dihydroxy-1,1,4a-trimethyl-7-(1-methylethyl)-, (4aS)-
• CAS No: 120278-22-0
• MF: C₂₀H₂₆O₃
• MW: 314.418646335602
• CID: 195931
• PubChem ID: 11723174
• Update Time: 2025-07-11

9(1H)-Phenanthrenone,2,3,4,4a-tetrahydro-5,6-dihydroxy-1,1,4a-trimethyl-7-(1-methylethyl)-, (4aS)- Chemical and Physical Properties

Names and Identifiers

• 9(1H)-Phenanthrenone,2,3,4,4a-tetrahydro-5,6-dihydroxy-1,1,4a-trimethyl-7-(1-methylethyl)-, (4aS)-
• Salvinolone
• 9(1H)-Phenanthrenone,2,3,4,4a-tetrahydro-5,6-dihydroxy-1,1,4a-trimethyl-7-(1-methylethyl)-, (S)-
• (S)-2,3,4,4a-Tetrahydro-5,6-dihydroxy-1,1,4a-trimethyl-7-(1-methylethyl)-9(1H)-phenanthrenone
• CS-0636004
• CHEMBL497254
• FS-7607
• AKOS040736175
• (4aS)-5,6-dihydroxy-1,1,4a-trimethyl-7-propan-2-yl-3,4-dihydro-2H-phenanthren-9-one
• HY-N10765
• 120278-22-0
• ZINC00003046
• (4aS)-5,6-dihydroxy-7-isopropyl-1,1,4a-trimethyl-3,4-dihydro-2H-phenanthren-9-one
• DA-67392

• Inchi： 1S/C20H26O3/c1-11(2)12-9-13-14(21)10-15-19(3,4)7-6-8-20(15,5)16(13)18(23)17(12)22/h9-11,22-23H,6-8H2,1-5H3/t20-/m0/s1
• InChI Key： NPADGWOASIJKSB-FQEVSTJZSA-N
• SMILES： OC1=C(C(C(C)C)=CC2C(C=C3C(C)(C)CCC[C@]3(C)C=21)=O)O

Computed Properties

• Exact Mass: 314.18828
• Monoisotopic Mass: 314.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 253-254 ºC
• Solubility: Almost insoluble (0.013 g/l) (25 º C),
• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids